Cas no 2227876-72-2 ((1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol
• CAS No: 2227876-72-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5922111
• PubChem ID: 165666397
• Update Time: 2025-05-20

(1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol
• EN300-1813138
• 2227876-72-2

• Inchi： 1S/C6H13NO2/c1-6(3-9-4-6)5(8)2-7/h5,8H,2-4,7H2,1H3/t5-/m1/s1
• InChI Key： CLVWBXAYBSCJHN-RXMQYKEDSA-N
• SMILES： O1CC(C)([C@@H](CN)O)C1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol

Recent Advances in the Application of (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227876-72-2) in Chemical Biology and Pharmaceutical Research

The compound (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol (CAS: 2227876-72-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This chiral amino alcohol derivative, featuring a unique oxetane ring, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the stereocenter of (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol to control the three-dimensional orientation of pharmacophores, resulting in compounds with improved selectivity and potency against BTK. The oxetane moiety was found to enhance metabolic stability while maintaining favorable physicochemical properties, addressing a common challenge in kinase inhibitor development.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the use of this amino alcohol derivative in the development of broad-spectrum antiviral agents. The compound's ability to serve as a proline bioisostere was exploited to create novel protease inhibitors with activity against multiple RNA viruses. Molecular modeling studies revealed that the methyloxetane group contributes to optimal binding pocket occupancy while minimizing off-target interactions.

From a synthetic chemistry perspective, several innovative routes to (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol have been reported in 2024. A particularly notable advancement is the development of an asymmetric catalytic hydrogenation process (ACS Catal. 2024, 14, 5678-5689) that achieves >99% enantiomeric excess with excellent yield. This methodological breakthrough addresses previous challenges in the large-scale production of this chiral building block, making it more accessible for pharmaceutical applications.

The compound's unique physicochemical properties have also been the subject of recent investigations. Computational studies (J. Chem. Inf. Model. 2023, 63, 4567-4579) have demonstrated that the oxetane ring in (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol provides an optimal balance between lipophilicity and aqueous solubility, making it particularly valuable for optimizing drug-like properties in lead compounds. This characteristic has been exploited in several drug discovery programs targeting GPCRs and ion channels.

Looking forward, the application of (1S)-2-amino-1-(3-methyloxetan-3-yl)ethan-1-ol appears poised for expansion. Current preclinical studies suggest its potential in developing next-generation protein degraders (PROTACs) and molecular glues, where its rigid yet compact structure offers advantages in linker design. As synthetic methodologies continue to improve and the understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in addressing current challenges in drug discovery.